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Compound of Interest

Compound Name: Isopropyl phenyl-d7

Cat. No.: B12411513

This guide provides critical safety, operational, and disposal information for researchers,
scientists, and drug development professionals working with Isopropyl phenyl-d7. The
following procedures are based on the safety data for its non-deuterated analog, cumene, as
specific data for the deuterated compound is not readily available. The primary chemical and
physical hazards are expected to be nearly identical.

Immediate Safety Precautions

Isopropyl phenyl-d7, like its analog cumene, is a flammable liquid and should be handled with
extreme care in a well-ventilated area, away from heat, sparks, and open flames.[1][2][3]
Vapors are heavier than air and may travel to an ignition source.[1] It is crucial to prevent the
buildup of electrostatic charges by grounding and bonding all containers and equipment during
transfer.[2][4]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to ensure personal safety. The following table
summarizes the required equipment.
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Protection Type

Equipment

Rationale and Guidelines

Eye/Face Protection

Chemical safety goggles or a

face shield

To prevent eye contact with the
liquid or its vapors, which can

cause irritation.[4][5][6]

Skin Protection

Chemically resistant gloves
(e.g., polyvinyl alcohol or
fluorocarbon rubber), lab coat,
and appropriate protective

clothing

To prevent skin contact, which
can cause irritation, redness,
and dryness.[1][4][6]
Contaminated clothing should

be removed immediately.[1]

Respiratory Protection

NIOSH-approved respirator

with an organic vapor cartridge

Required when ventilation is
inadequate or when exposure
limits may be exceeded.[1][7]
For concentrations up to 500
ppm, a chemical cartridge

respirator is recommended.[5]

Emergency First Aid

Immediate action is critical in case of exposure.
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Exposure Route

First Aid Procedure

Inhalation

Move the individual to fresh air immediately. If
breathing is difficult or has stopped, provide
respiratory support and seek immediate medical
attention.[1][8]

Skin Contact

Immediately remove contaminated clothing and
wash the affected skin area with large amounts

of soap and water for at least 15 minutes.[1][4]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, making sure to lift the upper
and lower eyelids. Remove contact lenses if
present and easy to do so. Seek immediate

medical attention.[1][5]

Ingestion

Do NOT induce vomiting. If the person is
conscious, give 2-4 cupfuls of water or milk.
Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.[4]

Operational and Disposal Plans

Handling and Storage

Handling:

Storage:

Avoid breathing vapors or mists.[7][8]

Work in a well-ventilated area, preferably within a chemical fume hood.[9]

Use non-sparking tools and explosion-proof equipment.[2][4][8]

Ground and bond all containers during material transfer to prevent static discharge.[1][2][4]

Keep containers tightly closed when not in use.[1][8]
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» Store in a cool, dry, well-ventilated area away from sources of ignition and incompatible
substances such as oxidizing agents and strong acids.[1][4]

» Keep containers tightly closed to prevent absorption of moisture, which is a common issue
with deuterated compounds.[10][11]

e For maintaining isotopic purity, consider storing under an inert atmosphere (e.g., nitrogen or
argon).[12]

» Refrigeration may be recommended to extend shelf life, but ensure the container is sealed
tightly to prevent condensation upon removal.[10][13]

Spill and Leak Procedures

In the event of a spill:

o Evacuate all non-essential personnel from the area.

» Eliminate all ignition sources.[4]

e Ventilate the area.

o Contain the spill using an inert absorbent material like vermiculite, sand, or earth.[4]

o Collect the absorbed material into a suitable, labeled container for disposal using spark-proof
tools.[4]

e Clean the spill area thoroughly.

Disposal Plan

All waste containing Isopropyl phenyl-d7 must be treated as hazardous waste.

o Collect all waste material, including contaminated absorbents and PPE, in a properly
labeled, sealed container.

¢ Dispose of the chemical waste in accordance with all local, regional, and national
environmental regulations. Do not dispose of it into the sewer system.[7]
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e Given the value of deuterated materials, recycling or recovery may be an option. Some
suppliers accept the return of used deuterated compounds.[14][15]

Quantitative Data Summary

The following table outlines the key quantitative safety and physical data for cumene, the non-
deuterated analog of Isopropyl phenyl-d7.

Parameter Value

OSHA PEL (8-hr TWA) 50 ppm[1][7]

NIOSH REL (10-hr TWA) 50 ppm[1][7]

ACGIH TLV (8-hr TWA) 50 ppm[1][7]

Flash Point 35.5°C /96 °F[8]
Flammability Limits LEL: 0.88%, UEL: 6.5%][8]
Freezing Point -96 °C [ -141 °F[8]

Experimental Workflow

The following diagram illustrates the standard workflow for handling Isopropyl phenyl-d7 in a
laboratory setting, from preparation to disposal, emphasizing key safety checkpoints.
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Caption: Workflow for the safe handling of Isopropyl phenyl-d7.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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